molecular formula C10H17NO B583244 Cyclopenta[b]pyrrole, 1-acetyloctahydro-2-methyl-, (2alpha,3abeta,6abeta)- (9CI) CAS No. 154592-44-6

Cyclopenta[b]pyrrole, 1-acetyloctahydro-2-methyl-, (2alpha,3abeta,6abeta)- (9CI)

Cat. No.: B583244
CAS No.: 154592-44-6
M. Wt: 167.252
InChI Key: WOEIQXYVRUWOJK-JEZHCXPESA-N
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Description

Cyclopenta[b]pyrrole, 1-acetyloctahydro-2-methyl-, (2alpha,3abeta,6abeta)- (9CI), also known as Cyclopenta[b]pyrrole, 1-acetyloctahydro-2-methyl-, (2alpha,3abeta,6abeta)- (9CI), is a useful research compound. Its molecular formula is C10H17NO and its molecular weight is 167.252. The purity is usually 95%.
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Properties

CAS No.

154592-44-6

Molecular Formula

C10H17NO

Molecular Weight

167.252

IUPAC Name

1-[(2R,3aS,6aS)-2-methyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrol-1-yl]ethanone

InChI

InChI=1S/C10H17NO/c1-7-6-9-4-3-5-10(9)11(7)8(2)12/h7,9-10H,3-6H2,1-2H3/t7-,9+,10+/m1/s1

InChI Key

WOEIQXYVRUWOJK-JEZHCXPESA-N

SMILES

CC1CC2CCCC2N1C(=O)C

Synonyms

Cyclopenta[b]pyrrole, 1-acetyloctahydro-2-methyl-, (2alpha,3abeta,6abeta)- (9CI)

Origin of Product

United States

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